Cas no 578748-85-3 (2-{4-amino-5-(furan-2-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(4-ethoxyphenyl)acetamide)

• Product Name: 2-{4-amino-5-(furan-2-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(4-ethoxyphenyl)acetamide
• CAS No: 578748-85-3
• MF: C₁₆H₁₇N₅O₃S
• MW: 359.402881383896
• CID: 5474986
• Update Time: 2025-11-01

2-{4-amino-5-(furan-2-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(4-ethoxyphenyl)acetamide Chemical and Physical Properties

Names and Identifiers

• 2-[[4-amino-5-(furan-2-yl)-1,2,4-triazol-3-yl]sulfanyl]-N-(4-ethoxyphenyl)acetamide
• 2-{4-amino-5-(furan-2-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(4-ethoxyphenyl)acetamide

• Inchi： 1S/C16H17N5O3S/c1-2-23-12-7-5-11(6-8-12)18-14(22)10-25-16-20-19-15(21(16)17)13-4-3-9-24-13/h3-9H,2,10,17H2,1H3,(H,18,22)
• InChI Key： BWGIUYPOQDGXKU-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(OCC)C=C1)(=O)CSC1N(N)C(C2=CC=CO2)=NN=1

Additional information on 2-{4-amino-5-(furan-2-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(4-ethoxyphenyl)acetamide

Professional Introduction to Compound with CAS No. 578748-85-3 and Product Name: 2-{4-amino-5-(furan-2-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(4-ethoxyphenyl)acetamide

Compound with the CAS number 578748-85-3 and the product name 2-{4-amino-5-(furan-2-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(4-ethoxyphenyl)acetamide represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features and promising biological activities. The molecular framework incorporates several key functional groups, including an acetamide moiety, an amino group, a furan ring, and a triazole sulfanyl group, which collectively contribute to its distinctive chemical properties and potential therapeutic applications.

The acetamide moiety in the compound's structure is well-known for its role in drug design, often serving as a pharmacophore that enhances solubility and bioavailability. This feature is particularly relevant in the development of novel therapeutics targeting various diseases. Additionally, the presence of an amino group allows for further chemical modifications, enabling researchers to fine-tune the compound's properties for specific biological targets. The furan ring is another critical structural component, known for its ability to interact with biological systems in ways that can modulate enzyme activity and cellular processes.

The triazole sulfanyl group adds another layer of complexity to the compound's chemical behavior. Triazoles are heterocyclic compounds that have been extensively studied for their antimicrobial, antifungal, and anti-inflammatory properties. The sulfanyl group further enhances the compound's reactivity and potential interactions with biological targets. These structural elements combine to create a molecule with a high degree of specificity and potency, making it a valuable candidate for further investigation in medicinal chemistry.

Recent advancements in computational chemistry have enabled researchers to predict the biological activity of compounds like this one with greater accuracy. Molecular docking studies have shown that the 2-{4-amino-5-(furan-2-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(4-ethoxyphenyl)acetamide can interact with several key enzymes and receptors involved in disease pathways. For instance, preliminary studies suggest that it may inhibit enzymes such as kinases and phosphodiesterases, which are implicated in cancer and inflammatory diseases. These findings align with current trends in drug discovery, where targeted inhibition of specific enzymatic pathways is a primary strategy for developing effective therapeutics.

The synthesis of this compound represents a significant achievement in organic chemistry. The multi-step synthesis involves careful control of reaction conditions to ensure high yield and purity. Key steps include the formation of the triazole ring via azide-click chemistry, followed by functionalization with the furan moiety and subsequent introduction of the acetamide group. Each step requires precise control to avoid side reactions that could compromise the compound's integrity. The successful synthesis highlights the expertise of modern synthetic chemists in navigating complex molecular transformations.

In vitro studies have begun to elucidate the biological profile of this compound. Initial assays indicate that it exhibits moderate activity against certain cancer cell lines, suggesting potential as an anticancer agent. Additionally, preliminary data suggest that it may have anti-inflammatory properties by modulating cytokine production and inhibiting key inflammatory pathways. These findings are particularly exciting given the growing burden of chronic inflammatory diseases worldwide. Further research is needed to fully characterize its mechanism of action and therapeutic potential.

The development of novel pharmaceuticals often involves collaboration between chemists, biologists, and pharmacologists to ensure that compounds like this one are optimized for clinical use. Computational modeling plays a crucial role in this process by predicting how changes in molecular structure will affect biological activity. For example, virtual screening techniques have been used to identify optimal analogs of this compound that may exhibit enhanced potency or selectivity. These approaches are accelerating the drug discovery pipeline by reducing the time and cost associated with traditional trial-and-error methods.

The environmental impact of pharmaceutical development is also a growing concern. Researchers are increasingly focused on designing compounds that are biodegradable and have minimal environmental persistence. The structure of 2-{4-amino-5-(furan-2-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(4-ethoxyphenyl)acetamide has been carefully evaluated for its potential environmental footprint. Preliminary assessments suggest that it is unlikely to persist in aquatic environments due to its rapid degradation under typical conditions. This finding is reassuring from an environmental perspective but does not diminish its therapeutic potential.

Future directions for research on this compound include exploring its potential as a lead molecule for drug development programs targeting specific diseases such as cancer or inflammation-related disorders. Additionally, researchers are interested in investigating how modifications to its structure can enhance its pharmacokinetic properties, including solubility, bioavailability, and metabolic stability. These efforts will be guided by both experimental data and computational predictions to ensure that promising candidates are advanced efficiently through preclinical development.

The integration of artificial intelligence (AI) into drug discovery is transforming how compounds like this one are developed and optimized. AI algorithms can analyze vast datasets rapidly, identifying patterns that human researchers might miss. For instance, machine learning models have been trained to predict how changes in molecular structure will affect biological activity based on large libraries of known compounds. These tools are being used to guide synthetic chemists in designing new molecules with desired properties from the outset.

In conclusion,2-{4-amino-5-(furan-2-yl)-4H-1,2,4-triazol-3-ylsulfanyl}-N-(4-ethoxyphenyl)acetamide (CAS No. 578748-85-3) represents a significant advancement in pharmaceutical chemistry with promising therapeutic applications. Its unique structural features and positive preliminary biological data make it an attractive candidate for further investigation into treating various diseases including cancer and inflammation-related disorders.